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Compound of Interest

Compound Name: Pigment red 48

Cat. No.: B3262484 Get Quote

In the realm of organic red pigments, both Pigment Red 48 (PR48) and Naphthol AS reds are

significant classes of colorants utilized across various industries, including coatings, inks,

plastics, and textiles. A critical performance characteristic for these applications is lightfastness

—the ability of a pigment to resist fading or color change upon exposure to light. This guide

provides an objective comparison of the lightfastness properties of Pigment Red 48 and

Naphthol AS reds, supported by available quantitative data and standardized experimental

protocols. This information is intended to assist researchers, scientists, and professionals in

drug development in making informed decisions for their specific applications.

Quantitative Lightfastness Data
The lightfastness of pigments is commonly evaluated using standardized scales such as the

Blue Wool Scale (BWS), where a higher rating indicates better lightfastness. The scale ranges

from 1 (very poor) to 8 (excellent). Below is a summary of reported lightfastness ratings for

various subtypes of Pigment Red 48 and a selection of Naphthol AS reds. It is important to

note that the lightfastness of Naphthol AS reds can vary significantly depending on the specific

Colour Index (C.I.) name.
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Pigment
Classification

C.I. Name
Common
Name/Subtype

Blue Wool
Scale (BWS)
Rating

ASTM
Lightfastness
Rating

Pigment Red 48
Pigment Red

48:1
Barium Salt 4-5 -

Pigment Red

48:2
Calcium Salt 5-6 -

Pigment Red

48:3
Strontium Salt 6 -

Pigment Red

48:4
Manganese Salt 7 -

Naphthol AS

Reds
Pigment Red 9 Naphthol AS-OL

III (Fair) to IV

(Poor)

III (Fair) / IV

(Poor)

Pigment Red 112 Naphthol AS-D

Generally

considered

reliable

-

Pigment Red 170 Naphthol AS-PH
Varies, can be II

(Very Good)
II (Very Good)

Pigment Red 188 Naphthol AS

Considered

among the best

of Naphthols

-

Pigment Red 23 Naphthol AS-TR IV (Poor) IV (Poor)

Note: The ASTM (American Society for Testing and Materials) provides a lightfastness rating

from I (Excellent) to V (Very Poor). Data for all pigments across both scales were not

consistently available in the reviewed literature.

Experimental Protocols for Lightfastness Testing
The data presented in this guide is typically generated using standardized testing

methodologies to ensure reproducibility and comparability. The two most common methods are

the Blue Wool Scale exposure and ASTM standardized tests.
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Blue Wool Scale Testing
The Blue Wool Scale test is a widely adopted method for assessing the lightfastness of

colorants.[1][2]

Principle: This method involves exposing a sample of the pigment alongside a set of eight

standardized blue wool textile strips.[1][2] Each blue wool strip is dyed with a blue dye of a

known, different lightfastness. The lightfastness of the test sample is then rated by comparing

which of the blue wool strips fades to the same extent under the same light exposure.[2]

Procedure:

Sample Preparation: A standardized sample of the pigment is prepared, typically in the

intended application medium (e.g., paint, ink).

Mounting: The prepared pigment sample is mounted on a card, with a portion of the sample

covered by an opaque material to serve as an unexposed reference.

Exposure: The mounted sample is exposed to a controlled light source, which can be natural

daylight or an artificial source like a xenon arc lamp that simulates sunlight.[3] The eight blue

wool standards are exposed simultaneously under the identical conditions.

Evaluation: The exposed pigment sample is periodically compared to the unexposed portion

and the blue wool standards. The lightfastness rating (from 1 to 8) is assigned based on

which blue wool strip shows a similar degree of fading to the pigment sample.[2]

ASTM D4303: Standard Test Methods for Lightfastness
of Colorants Used in Artists' Materials
The ASTM D4303 standard provides a detailed protocol for the accelerated lightfastness

testing of artists' colorants.[4][5][6]

Principle: This standard outlines several methods for exposing pigmented materials to

accelerated light sources to simulate indoor exposure conditions. The color change is

quantitatively measured using a spectrophotometer.[4]

Apparatus:
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Light Source: The standard allows for various light sources, including natural daylight filtered

through glass, xenon-arc lamps, and fluorescent lamps.[4][5]

Spectrophotometer/Colorimeter: Used to measure the color of the samples before and after

exposure.

Procedure:

Specimen Preparation: The pigment is dispersed in a suitable vehicle (e.g., oil, acrylic) and

applied uniformly to a substrate. A portion of each specimen is masked to protect it from light

exposure.

Initial Color Measurement: The initial color of each specimen is measured using a

spectrophotometer to obtain CIELAB Lab* values.

Exposure: The prepared specimens are exposed to the chosen light source under controlled

conditions of irradiance, temperature, and humidity as specified in the standard.

Final Color Measurement: After a predetermined period of exposure, the color of the

exposed portion of the specimen is remeasured.

Calculation of Color Difference (ΔEab): The total color difference is calculated using the CIE
1976 Lab color difference equation.

Lightfastness Classification: The pigment is then classified into a lightfastness category (I-V)

based on the magnitude of the calculated color difference.

Logical Framework for Pigment Lightfastness
Assessment
The following diagram illustrates the workflow for comparing the lightfastness of different

pigments.
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Pigment Selection

Lightfastness Testing Protocols
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Click to download full resolution via product page

Caption: Workflow for comparing the lightfastness of Pigment Red 48 and Naphthol AS reds.

Conclusion
The lightfastness of Pigment Red 48 is generally good to excellent, with performance

increasing with the atomic weight of the salting metal (Barium < Calcium < Strontium <

Manganese). In contrast, the Naphthol AS reds exhibit a much wider range of lightfastness,

from poor to very good. While some Naphthol AS reds, such as PR188 and certain varieties of

PR170, offer good lightfastness, others like PR9 and PR23 are known to be less durable.

Therefore, for applications demanding high lightfastness, a careful selection of the specific

Naphthol AS red pigment based on its C.I. name and manufacturer's data is crucial. The

various salts of Pigment Red 48, particularly the manganese salt (PR48:4), generally provide a

more reliably high level of lightfastness. The choice between these pigment classes will

ultimately depend on the specific performance requirements, cost considerations, and desired

shade of red for the intended application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3262484?utm_src=pdf-custom-synthesis
https://www.reddit.com/r/ArtistLounge/comments/1fk3zjk/which_red_pigment_is_the_least_problematic/
https://hibiscus-plc.co.uk/bespoke-labels/information/blue-wool-scale/
https://www.micomlab.com/micom-testing/astm-d4303/
https://store.astm.org/d4303-03.html
https://store.astm.org/d4303-99.html
https://www.handprint.com/HP/WCL/waterr.html
https://www.benchchem.com/product/b3262484#lightfastness-comparison-between-pigment-red-48-and-naphthol-as-reds
https://www.benchchem.com/product/b3262484#lightfastness-comparison-between-pigment-red-48-and-naphthol-as-reds
https://www.benchchem.com/product/b3262484#lightfastness-comparison-between-pigment-red-48-and-naphthol-as-reds
https://www.benchchem.com/product/b3262484#lightfastness-comparison-between-pigment-red-48-and-naphthol-as-reds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3262484?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3262484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3262484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

